2,4-Dimethoxyquinoline-3-carboxylic acid

• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 2,4-dimethoxyquinoline-3-carboxylic acid
• InChI: InChI=1S/C12H11NO4/c1-16-10-7-5-3-4-6-8(7)13-11(17-2)9(10)12(14)15/h3-6H,1-2H3,(H,14,15)
• InChI Key: MOTLBIPBNZTCMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC2=CC=CC=C21)OC)C(=O)O

Description

2,4-Dimethoxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO4 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2,4-dimethoxyquinoline-3-carboxylate (1.5 g, 5.7 mmol) was heated at reflux in NaOH solution (10%, 100 mL) for 1 h. After cooling, the mixture was acidified with concentrated HCl to pH 4. The resulting precipitate was collected via filtration and washed with water and ether to give 2,4-dimethoxyquinoline-3-carboxylic acid (A-17) as a white solid (670 mg, 50%). 1H NMR (CDCl3) δ 8.01-8.04 (d, J=12 Hz, 1H), 7.66-7.76 (m, 2H), 7.42-7.47 (t, J=22 Hz, 2H), 4.09 (s, 3H). 3.97 (s, 3H); ESI-MS 234.1 m/z (MH+).